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The table below summarizes the key findings from the research on how isolongifolene (ISO) affects Bcl-2

and Bax expression.

Study Model
Treatment
Groups

Effect on Bcl-2
(Anti-apoptotic)

Effect on Bax
(Pro-apoptotic)

Effect on
Apoptosis

Citation

Mouse Liver
I/R Injury

Control (I/R) Established
baseline

Established
baseline

Severe injury &
cell death

[1]

I/R + ISO (40
mg/kg)

Increased
protein level

Decreased
protein level

Significantly
alleviated injury

[1]

Rat
Parkinson's
Model

Control
(Rotenone)

Decreased
protein level

Increased
protein level

Dopamine
neuron loss

[2]

Rotenone +

ILF (10 mg/kg)

Increased
expression

Decreased
expression

Ameliorated

neurotoxicity

[2]
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For researchers aiming to replicate or build upon these findings, here are the detailed methodologies from the

key studies.

Liver Ischemia/Reperfusion (I/R) Injury Model [1]

Animals: Male C57BL/6J mice (6–8 weeks old).
Model Establishment: A partial (70%) hepatic ischemia model was used. The left and middle

hepatic artery and portal vein branches were clamped for 60 minutes, followed by reperfusion.
Drug Treatment: ISO was dissolved in a vehicle (5% DMSO + 95% corn oil) and administered

intraperitoneally at doses of 10, 20, and 40 mg/kg, 1 hour before the ischemia procedure.
Sample Collection: Blood and liver tissue samples were collected after 6 hours of reperfusion.

Assessment Methods:
Liver Injury: Serum ALT and AST levels were measured.

Histology: Liver tissue necrosis was assessed using H&E staining.
Protein Expression: Levels of Bcl-2, Bax, and pathway proteins (p-AMPK, PGC1α) were

analyzed by Western blot.

Rotenone-Induced Parkinson's Disease Model [2]

Animals: Male albino Wistar rats.

Model Establishment: PD was induced by subcutaneous injection of 2.5 mg/kg rotenone for 4
weeks.

Drug Treatment: ILF was administered at 5, 10, and 20 mg/kg doses. The 10 mg/kg dose was
selected for further investigation based on efficacy.

Behavioral Tests: Spontaneous locomotion and rotarod performance were evaluated.
Biochemical Analysis:

Neurochemistry: Striatal dopamine content was measured.
Protein Expression: Levels of Bax, Bcl-2, Cyt-C, and caspases (-3, -8, -9) were

determined by Western blot.

Mechanism of Action and Signaling Pathways

The protective effect of isolongifolene is linked to its ability to modulate specific cell signaling pathways.

The following diagram illustrates the key mechanisms identified across the studies.
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Based on the gathered data, here are the core mechanisms through which isolongifolene influences Bcl-2 and

Bax:

Inflammatory & Oxidative Stress Control: Isolongifolene activates the AMPK-PGC1α signaling
pathway, which reduces oxidative stress and the inflammatory response. This improved cellular
environment promotes the upregulation of anti-apoptotic Bcl-2 and downregulation of pro-apoptotic

Bax [1].
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Direct Apoptosis Regulation: The compound demonstrates direct anti-apoptotic activity by

modulating the core regulators of mitochondrial apoptosis. It increases Bcl-2 protein levels while
decreasing Bax protein levels, leading to a higher Bcl-2/Bax ratio. This shift prevents mitochondrial

outer membrane permeabilization (MOMP), thereby inhibiting the release of cytochrome c and the
subsequent activation of executioner caspases (e.g., caspase-3) [1] [2].

Upstream Signaling Modulation: In other models, isolongifolene has been shown to activate the
PI3K/AKT signaling pathway, a key survival pathway. This activation helps to mitigate mitochondrial

dysfunction and oxidative stress, which indirectly supports the pro-survival Bcl-2/Bax balance [2] [3].

Future Research Directions

While the current data is promising, several areas require further investigation to fully establish

isolongifolene's therapeutic potential:

Cancer Context: Current evidence in cancer models is limited to isolongifolenone derivatives
(e.g., compound E10), not the parent isolongifolene molecule. These derivatives induce cancer cell

apoptosis through different pathways, such as p53/mTOR/autophagy, and by increasing ROS, not by
upregulating Bcl-2 [4].

Anti-inflammatory and Mitochondrial Effects: The noted studies suggest that isolongifolene's
anti-inflammatory and direct mitochondrial protective abilities are significant to its mechanism but

warrant more in-depth study [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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